![molecular formula C10H9NO4 B2530347 2-(5-Methoxy-1,2-benzoxazol-3-yl)acetic acid CAS No. 34172-98-0](/img/structure/B2530347.png)
2-(5-Methoxy-1,2-benzoxazol-3-yl)acetic acid
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Overview
Description
“2-(5-Methoxy-1,2-benzoxazol-3-yl)acetic acid” is a compound that has been mentioned in the context of being a growth regulator with properties similar to plant hormones . It plays a role in plant growth and development and also has broad-spectrum fungicidal activity, making it useful in agriculture as a fungicide .
Synthesis Analysis
Benzoxazole derivatives have been synthesized using various pathways . A variety of well-organized synthetic methodologies for benzoxazole have been used, involving 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts .Molecular Structure Analysis
The molecular structure of benzoxazole derivatives is based on structures generated from information available in databases . The molecular formula of a similar compound, “2-(1,2-Benzisoxazol-3-yl)acetic acid”, is C9H7NO3 .Chemical Reactions Analysis
Benzoxazole derivatives have been used as a starting material for different mechanistic approaches in drug discovery . They have been extensively used due to their wide range of pharmacological activities .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “2-(1,2-Benzisoxazol-3-yl)acetic acid”, include a molecular weight of 177.16 g/mol, a XLogP3-AA of 1.2, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 4 .Scientific Research Applications
Synthesis of Indole Derivatives
Indole derivatives are significant in natural products and drugs . They play a crucial role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Biological Potential of Indole Derivatives
Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . This has created interest among researchers to synthesize a variety of indole derivatives .
Antiviral Activity
6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents . In all tested compounds, compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate showed inhibitory activity against influenza A .
Anti-Inflammatory and Analgesic Activities
Among the derivatives, compounds (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide showed anti-inflammatory and analgesic activities along with ulcerogenic index compared with indomethacin and celecoxib .
Synthesis of Novel Heterocycles as Anticancer Agents
The compound has been used in the synthesis of novel heterocycles as anticancer agents .
Bacterial Gene Mutation Test
The compound has been used in bacterial gene mutation tests .
In Vitro Mammalian Cell Gene Mutation Test
The compound has been used in in vitro mammalian cell gene mutation tests .
In Vivo Mammalian Chromosomal Aberration Test
The compound has been used in in vivo mammalian chromosomal aberration tests .
Mechanism of Action
While the exact mechanism of action for “2-(5-Methoxy-1,2-benzoxazol-3-yl)acetic acid” is not clear, benzoxazole derivatives have shown a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, and more . Some benzoxazole derivatives have been identified as heparanase inhibitors .
Future Directions
Benzoxazole derivatives have gained a lot of importance in recent years due to their use in the preparation of new biological materials . They have been extensively used as a starting point for different mechanistic approaches in drug discovery . Therefore, the future directions of “2-(5-Methoxy-1,2-benzoxazol-3-yl)acetic acid” could involve further exploration of its potential uses in various fields, including medicine and agriculture.
properties
IUPAC Name |
2-(5-methoxy-1,2-benzoxazol-3-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO4/c1-14-6-2-3-9-7(4-6)8(11-15-9)5-10(12)13/h2-4H,5H2,1H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNSRRFHVEAJNEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)ON=C2CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Methoxybenzo[d]isoxazol-3-yl)acetic acid | |
CAS RN |
34172-98-0 |
Source
|
Record name | 2-(5-methoxy-1,2-benzoxazol-3-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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